![molecular formula C22H27N5O4 B2600658 ethyl 2-[9-(3,4-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate CAS No. 847036-78-6](/img/no-structure.png)
ethyl 2-[9-(3,4-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-[9-(3,4-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate is a useful research compound. Its molecular formula is C22H27N5O4 and its molecular weight is 425.489. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Transformations
This compound serves as a key intermediate in the synthesis and transformation of various heterocyclic compounds. For example, it has been utilized in the synthesis of pyrimidinones, quinolizinones, and pyranones through reactions with ambident nucleophiles. These reactions are crucial for developing compounds with potential pharmacological activities (Bevk et al., 2001).
Antiviral Research
Derivatives of this compound have been explored for their antiviral properties, particularly against the human immunodeficiency virus (HIV). The synthesis of 2-[2-(3,5-dimethylphenoxy)ethyl]thio derivatives of pyrimidin-4(3H)-one has shown potential in inhibiting the reproduction of HIV-1 in vitro (Novikov et al., 2004).
Chemoenzymatic Synthesis
In the field of chemoenzymatic synthesis, this compound has been used in the creation of inhibitors for the HMG-CoA reductase enzyme, showcasing its utility in the development of cholesterol-lowering agents. Additionally, it has played a role in synthesizing natural products like the styryl lactone cryptomoscatone E1, demonstrating its versatility in synthetic organic chemistry (Ramesh et al., 2017).
Antimicrobial Activity
Research has also focused on synthesizing new derivatives with antimicrobial properties. For instance, a series of pyridines, pyrimidinones, and oxazinones were synthesized using related compounds as starting materials, revealing significant antibacterial and antifungal activities (Hossan et al., 2012).
Anticancer Agents
Furthermore, novel pyrazolopyrimidines derivatives have been developed as potential anticancer and anti-5-lipoxygenase agents, indicating the compound's contribution to cancer research and therapy (Rahmouni et al., 2016).
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 2-[9-(3,4-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate' involves the condensation of 3,4-dimethylbenzaldehyde with ethyl acetoacetate to form ethyl 3-(3,4-dimethylphenyl)-3-oxopropanoate. This intermediate is then reacted with guanidine to form ethyl 2-[9-(3,4-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate.", "Starting Materials": [ "3,4-dimethylbenzaldehyde", "ethyl acetoacetate", "guanidine" ], "Reaction": [ "Step 1: Condensation of 3,4-dimethylbenzaldehyde with ethyl acetoacetate in the presence of a base such as sodium ethoxide or sodium methoxide to form ethyl 3-(3,4-dimethylphenyl)-3-oxopropanoate.", "Step 2: Reaction of ethyl 3-(3,4-dimethylphenyl)-3-oxopropanoate with guanidine in the presence of a catalyst such as acetic acid to form ethyl 2-[9-(3,4-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate.", "Step 3: Purification of the final product by recrystallization or column chromatography." ] } | |
CAS No. |
847036-78-6 |
Molecular Formula |
C22H27N5O4 |
Molecular Weight |
425.489 |
IUPAC Name |
ethyl 2-[9-(3,4-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate |
InChI |
InChI=1S/C22H27N5O4/c1-6-31-17(28)12-27-20(29)18-19(24(5)22(27)30)23-21-25(10-13(2)11-26(18)21)16-8-7-14(3)15(4)9-16/h7-9,13H,6,10-12H2,1-5H3 |
InChI Key |
DGGBKUNIGHOBNA-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CN1C(=O)C2=C(N=C3N2CC(CN3C4=CC(=C(C=C4)C)C)C)N(C1=O)C |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.